Cas no 2171516-33-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2,2,4-trimethylpentyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2,2,4-trimethylpentyl)carbamoylbutanoic acid
• CAS No: 2171516-33-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5895634
• PubChem ID: 165544732
• Update Time: 2025-05-24

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2,2,4-trimethylpentyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2,2,4-trimethylpentyl)carbamoylbutanoic acid
• 2171516-33-7
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2,2,4-trimethylpentyl)carbamoyl]butanoic acid
• EN300-1519704

• Inchi： 1S/C28H36N2O5/c1-18(2)15-28(3,4)17-29-26(33)24(13-14-25(31)32)30-27(34)35-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23-24H,13-17H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： LNJSECAKSNNYPO-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NCC(C)(C)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2,2,4-trimethylpentyl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2,2,4-trimethylpentyl)carbamoylbutanoic acid (CAS No. 2171516-33-7)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2,2,4-trimethylpentyl)carbamoylbutanoic acid (CAS No. 2171516-33-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Its unique structure, featuring a 2,2,4-trimethylpentyl side chain, enhances solubility and stability, making it valuable for advanced biochemical applications.

In recent years, the demand for custom peptide synthesis has surged due to its applications in drug discovery, bioconjugation, and therapeutic protein engineering. Researchers frequently search for high-purity Fmoc-amino acids like CAS No. 2171516-33-7 to ensure efficient coupling reactions and minimize side products. The compound’s carbamoylbutanoic acid moiety further contributes to its versatility, allowing conjugation with other biomolecules or solid supports. Its compatibility with automated synthesizers has also made it a staple in high-throughput screening platforms.

From an industrial perspective, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2,2,4-trimethylpentyl)carbamoylbutanoic acid is synthesized under stringent quality controls to meet GMP standards. Analytical techniques such as HPLC and mass spectrometry are employed to verify purity, which is crucial for applications in preclinical studies and biopharmaceutical production. The compound’s stability under acidic and basic conditions further broadens its utility in peptide modification and linker chemistry.

Emerging trends in personalized medicine and targeted drug delivery have amplified interest in tailored peptide-based therapeutics. CAS No. 2171516-33-7 is often explored for its potential in designing peptide-drug conjugates (PDCs), where its hydrophobic side chain may improve membrane permeability. Additionally, its role in proteomics research aligns with the growing focus on post-translational modifications and protein-protein interactions.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for Fmoc-protected compounds are recommended to prevent degradation. The compound’s shelf life can be extended by storage in anhydrous conditions at low temperatures, a common query among laboratory technicians. Suppliers often highlight its compatibility with green chemistry principles, as modern synthesis routes aim to reduce solvent waste.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2,2,4-trimethylpentyl)carbamoylbutanoic acid (CAS No. 2171516-33-7) represents a cornerstone in peptide science, bridging academic research and industrial applications. Its adaptability to cutting-edge biotechnologies ensures its relevance in addressing challenges like antibiotic resistance and cancer immunotherapy. For detailed technical specifications or procurement inquiries, consulting reputable suppliers with ISO certification is advised.